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Compound of Interest

Compound Name: UCM-1336

Cat. No.: B15136987 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
UCM-1336 is a potent and selective inhibitor of isoprenylcysteine carboxylmethyltransferase

(ICMT), an enzyme critical for the post-translational modification of RAS proteins.[1][2] By

inhibiting ICMT, UCM-1336 disrupts the proper localization and function of RAS, leading to

decreased activity of downstream signaling pathways, ultimately inducing apoptosis and

autophagy in cancer cells.[2][3] These application notes provide a detailed protocol for the

preparation of UCM-1336 stock solutions using dimethyl sulfoxide (DMSO) as a solvent,

ensuring optimal solubility and stability for in vitro research applications.

Physicochemical Properties and Solubility
UCM-1336 is a small molecule with the following physicochemical properties:
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Property Value Reference

Molecular Formula C₂₆H₃₇N₃O₂ MedChemExpress

Molecular Weight 423.59 g/mol MedChemExpress

CAS Number 1621535-90-7 MedChemExpress

Appearance Off-white to light yellow solid MedChemExpress

Solubility in DMSO 100 mg/mL (236.08 mM) MedChemExpress

Recommended Storage Conditions
Proper storage of UCM-1336 in both powdered and solution form is crucial to maintain its

stability and activity.

Form
Storage
Temperature

Duration Reference

Powder -20°C 3 years MedChemExpress

Stock Solution in

DMSO
-80°C 6 months MedChemExpress

Stock Solution in

DMSO
-20°C 1 month MedChemExpress

To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot

the stock solution into single-use volumes.

Experimental Protocol: Preparation of a 10 mM
UCM-1336 Stock Solution in DMSO
This protocol outlines the steps to prepare a 10 mM stock solution of UCM-1336 in DMSO.

Adjust calculations accordingly for different desired concentrations.

Materials:
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UCM-1336 powder

Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Sonicator (optional, for aiding dissolution)

Sterile 0.22 µm syringe filter (optional, for sterilization)

Procedure:

Pre-handling Preparation:

Bring the UCM-1336 powder and DMSO to room temperature before opening to prevent

condensation.

Perform all steps in a sterile environment, such as a laminar flow hood, to avoid

contamination, especially if the stock solution will be used for cell culture.

Weighing the Compound:

Tare a sterile microcentrifuge tube on the analytical balance.

Carefully weigh the desired amount of UCM-1336 powder into the tube. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 4.236 mg of UCM-1336.

Calculating DMSO Volume:

Use the following formula to calculate the required volume of DMSO:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L))
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For 4.236 mg of UCM-1336 to make a 10 mM (0.01 M) solution:

Volume (L) = 0.004236 g / (423.59 g/mol * 0.01 mol/L) = 0.001 L = 1 mL

The following table provides quick calculations for preparing different volumes of a 10 mM

stock solution:

Desired Volume
Mass of UCM-1336 to
Weigh

Volume of DMSO to Add

100 µL 0.424 mg 100 µL

500 µL 2.118 mg 500 µL

1 mL 4.236 mg 1 mL

Dissolving the Compound:

Add the calculated volume of DMSO to the microcentrifuge tube containing the UCM-1336
powder.

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure all the powder has dissolved. If not, continue

vortexing.

If the compound is difficult to dissolve, sonicate the tube in a water bath for 5-10 minutes.

Gentle warming to 37°C can also aid dissolution, but avoid excessive heat.[4]

Sterilization (Optional but Recommended for Cell Culture):

If the stock solution will be used in sterile cell culture applications, it can be sterilized by

filtering it through a 0.22 µm syringe filter into a new sterile tube. This step should be

performed in a sterile hood.

Aliquoting and Storage:
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Dispense the stock solution into smaller, single-use aliquots in sterile cryovials or

microcentrifuge tubes. This minimizes the number of freeze-thaw cycles the main stock

undergoes.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).

Visualizations
Experimental Workflow for UCM-1336 Stock Solution
Preparation
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Caption: Workflow for preparing UCM-1336 stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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